Benzenoids
Benzenoids are a class of organic compounds characterized by the presence of one or more benzene rings in their molecular structure. Benzene, with its planar ring of six carbon atoms and alternating single and double bonds, forms the core structural unit for benzenoid molecules. These compounds can be monocyclic (single benzene ring), polycyclic (multiple benzene rings fused together) or even contain other heteroatoms such as nitrogen, oxygen, or sulfur within their framework.
The versatility of benzenoids allows them to participate in a wide range of chemical reactions, including electrophilic aromatic substitution. Due to the stable and delocalized electron cloud around the ring system, benzenoids often exhibit high reactivity with specific functional groups. They find applications across various industries, such as pharmaceuticals, where their structural complexity can influence drug efficacy; in plastics and polymers, contributing unique properties like thermal stability; and in electronics, enabling the development of conductive materials.
Benzenoid compounds are thus fundamental to both academic research and industrial innovation, serving as building blocks for diverse chemical applications.

- Benzene and substituted derivatives
- Phenol ethers
- Naphthalenes
- Tetralins
- Phenols
- Fluorenes
- Indanes
- Pyrenes
- Phenanthrenes and derivatives
- Thiophenols
- Dibenzocycloheptenes
- Triphenyl compounds
- Anthracenes
- Indenes and isoindenes
- Phenol esters
- Thiophenol esters
- Benzenoids
- Naphthacenes
- Pentacenequinones
- N-phenylhydroxylamines
- Phenalenes
- Pentacenes
- Acenaphthylenes
- Perylenequinones
- Phenalanes
- 1-hydroxylamino, 4-unsubstituted benzenoids
Related Literature
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Lu Mao,Hardy Sze On Chan RSC Adv., 2012,2, 10610-10617
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